Cas no 1946817-89-5 (1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester
• CAS No: 1946817-89-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5192412
• Update Time: 2025-06-11

1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H17N3O2/c1-5-13-7(6-8(11)12-13)9(14)15-10(2,3)4/h6H,5H2,1-4H3,(H2,11,12)
• InChI Key： PHGDAFODRYKGRK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OC(C)(C)C)=O)=CC(N)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester

Introduction to 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester (CAS No. 1946817-89-5)

1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester, identified by the CAS number 1946817-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its carboxylic acid ester functionality at the 1-position and an amino group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural motif is known for its stability and ability to engage in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The presence of both a carboxylic acid ester and an amino group in 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester allows for further functionalization through various chemical reactions, including amide bond formation, urea synthesis, and condensation reactions. These modifications can be exploited to tailor the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its suitability for specific therapeutic applications.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The compound in question, CAS No. 1946817-89-5, has shown promise in preclinical studies as a potential lead molecule for the development of novel therapeutic agents. Its ability to interact with biological targets in a selective manner makes it an attractive candidate for further investigation.

One of the most compelling aspects of 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester is its structural versatility. The carboxylic acid ester group at the 1-position can be hydrolyzed to yield a free carboxylic acid, which can then be further functionalized through amidation or other reactions. Additionally, the amino group at the 3-position provides a site for coupling with other pharmacophores or for participation in hydrogen bonding interactions within biological systems. These features make it a versatile building block for medicinal chemists seeking to design novel small-molecule drugs.

The synthesis of CAS No. 1946817-89-5 involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic molecules. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps are then employed to introduce the carboxylic acid ester and amino groups at desired positions. The use of protecting groups and careful reaction optimization is crucial to ensure high yields and purity of the final product.

The chemical stability of 1H-Pyrazole-5-carboxylic acid, 3-amino-1-ethyl-, 1,1-dimethylethyl ester under various storage conditions is another important consideration. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile but limited solubility in water. This solubility profile can influence its formulation as an active pharmaceutical ingredient (API) and may require solubilization strategies or co-solvents for certain applications.

In the context of drug discovery pipelines, CAS No. 1946817-89-5 serves as a valuable intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have leveraged this scaffold to develop derivatives that exhibit improved bioavailability, reduced toxicity profiles, or enhanced target specificity. For instance, modifications at the amino group have been explored to enhance binding affinity to protein targets such as kinases or transcription factors.

The potential therapeutic applications of CAS No. 1946817-89-5 are vast and span multiple disease areas. In oncology research, pyrazole derivatives have shown promise as inhibitors of tyrosine kinases involved in cancer cell proliferation and survival pathways. Additionally, these compounds have been investigated for their anti-inflammatory properties by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Emerging evidence also suggests that pyrazole-based molecules may have utility in treating neurodegenerative diseases by modulating neurotransmitter receptor activity.

Computational chemistry approaches have played a pivotal role in understanding the interactions between CAS No. 1946817-89-5 and biological targets at an atomic level. Molecular docking simulations have been used to predict binding modes and affinities with high accuracy. These studies provide critical insights into how structural modifications can be made to optimize drug-like properties such as potency and selectivity.

The role of high-throughput screening (HTS) in identifying lead compounds like CAS No. 1946817-89-5 cannot be overstated. HTS platforms enable researchers to rapidly test thousands of compounds against biological targets simultaneously, streamlining the drug discovery process significantly compared traditional methods.

In conclusion,CAS No .19468187 -89 -5 is a fascinating organic compound with